Cas no 2229679-49-4 (3-(2-bromo-3-nitrophenyl)prop-2-en-1-ol)

• Product Name: 3-(2-bromo-3-nitrophenyl)prop-2-en-1-ol
• CAS No: 2229679-49-4
• MF: C₉H₈BrNO₃
• MW: 258.06872177124
• CID: 5838410
• PubChem ID: 165686534
• Update Time: 2025-06-08

3-(2-bromo-3-nitrophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-3-nitrophenyl)prop-2-en-1-ol
• 2229679-49-4
• EN300-1922108

• Inchi： 1S/C9H8BrNO3/c10-9-7(4-2-6-12)3-1-5-8(9)11(13)14/h1-5,12H,6H2/b4-2+
• InChI Key： ZFLCPLAIMKUAGD-DUXPYHPUSA-N
• SMILES： BrC1C(=CC=CC=1/C=C/CO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 256.96876g/mol
• Monoisotopic Mass: 256.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66Ų

Additional information on 3-(2-bromo-3-nitrophenyl)prop-2-en-1-ol

Comprehensive Overview of 3-(2-bromo-3-nitrophenyl)prop-2-en-1-ol (CAS No. 2229679-49-4): Properties, Applications, and Industry Insights

The compound 3-(2-bromo-3-nitrophenyl)prop-2-en-1-ol (CAS No. 2229679-49-4) is a specialized organic molecule gaining attention in pharmaceutical and material science research. With its unique bromo-nitrophenyl backbone and propenol functional group, this chemical serves as a versatile intermediate for synthesizing complex structures. Its molecular formula, C₉H₈BrNO₃, highlights a balanced combination of reactivity and stability, making it valuable for targeted applications.

Recent trends in drug discovery and organic electronics have spurred interest in nitrophenyl derivatives like this compound. Researchers are exploring its potential in designing small-molecule inhibitors and photoactive materials, aligning with the growing demand for precision therapeutics and sustainable energy solutions. The bromine substitution at the 2-position and nitro group at the 3-position create distinct electronic effects, enabling selective reactions in cross-coupling and cyclization processes.

From a synthetic chemistry perspective, 3-(2-bromo-3-nitrophenyl)prop-2-en-1-ol exhibits intriguing properties. The allylic alcohol moiety allows for further functionalization through oxidation or esterification, while the aromatic bromine atom facilitates palladium-catalyzed couplings—a hot topic in green chemistry methodologies. These characteristics answer frequent search queries about "nitrophenyl building blocks for drug synthesis" and "bromoarenes in material science."

Analytical studies reveal that this compound demonstrates moderate polarity (logP ~2.1) and UV absorption maxima near 280 nm, making it detectable via HPLC-UV—a technique widely discussed in analytical method development forums. Its crystalline form has been characterized by X-ray diffraction, showing intermolecular hydrogen bonding that influences solubility—an essential parameter for researchers investigating bioavailability enhancement strategies.

In industrial contexts, CAS 2229679-49-4 is increasingly referenced in patents related to OLED materials and pharmacophores. The compound’s ability to undergo Michael additions and Sonogashira reactions positions it as a candidate for creating conjugated polymers—a trending subject in flexible electronics discussions. Safety data indicates standard handling protocols for nitroaromatics, with no extreme hazards reported under normal conditions.

Environmental considerations are also addressed in recent literature. The nitrophenyl fragment’s biodegradability profile and the compound’s moderate persistence index (PI ≈ 3.2) make it preferable over heavier halogenated analogs—responding to growing searches about "eco-friendly chemical intermediates." Computational chemistry models suggest potential metabolic pathways involving nitroreductase enzymes, relevant to toxicity prediction studies.

Future research directions may explore its utility in metal-organic frameworks (MOFs) or as a precursor for heterocyclic compounds like indoles—topics frequently queried in academic databases. With proper optimization, 3-(2-bromo-3-nitrophenyl)prop-2-en-1-ol could contribute to advancements in catalysis and molecular imaging, addressing current gaps in high-value chemical synthesis.